tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate
Overview
Description
Tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate (TBAMC) is an organic compound that belongs to the carbamate family of compounds. It is a colorless, odorless, and non-toxic solid that is soluble in water and other polar solvents. TBAMC is a versatile compound that has been used in a variety of applications including synthesis, research, and drug development.
Mechanism of Action
The mechanism of action of tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate is not fully understood. However, it is believed that tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate binds to the active site of enzymes and other proteins, which results in the inhibition of their activity. Additionally, tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate is believed to interact with other molecules, such as lipids, in order to modulate their activity.
Biochemical and Physiological Effects
tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. Additionally, it has been shown to inhibit the activity of enzymes involved in the synthesis of neurotransmitters and hormones.
Advantages and Limitations for Lab Experiments
Tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate has several advantages for lab experiments. It is a relatively stable compound and can be stored for long periods of time. Additionally, it is relatively easy to synthesize and can be used in a variety of applications. However, there are some limitations to using tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate in lab experiments. It is not very soluble in organic solvents, which can limit its use in some applications. Additionally, it is not very water soluble, which can limit its use in aqueous systems.
Future Directions
There are a variety of potential future directions for tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate. One potential direction is the development of new applications for tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate, such as its use in the synthesis of other compounds. Another potential direction is the development of new methods for synthesizing tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate, such as the use of enzymatic methods. Additionally, further research could be done on the mechanism of action of tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate and its biochemical and physiological effects. Finally, further research could be done on the advantages and limitations of using tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate in lab experiments.
Synthesis Methods
Tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate can be synthesized via a two-step method. The first step involves the reaction of tert-butyl alcohol with 1-amino-2-methylbutan-2-yl chloride in the presence of a base such as potassium carbonate. The second step involves the reaction of the resulting 1-amino-2-methylbutan-2-yl chloride with methyl carbamate in the presence of a strong acid such as hydrochloric acid. The product of this reaction is tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate.
Scientific Research Applications
Tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate has been used in a variety of scientific research applications. It has been used as a substrate for the synthesis of other compounds such as 1-amino-2-methylbutan-2-yl chloroformate. It has also been used as a catalyst for the synthesis of other compounds such as 1-amino-2-methylbutan-2-yl acetate. Additionally, tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate has been used in the synthesis of peptides, proteins, and other biomolecules.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate involves the reaction of tert-butyl chloroformate with N-(1-amino-2-methylbutan-2-yl)amine in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl chloroformate", "N-(1-amino-2-methylbutan-2-yl)amine", "base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Add N-(1-amino-2-methylbutan-2-yl)amine to a solution of tert-butyl chloroformate in anhydrous dichloromethane.", "Step 2: Add a base (e.g. triethylamine) to the reaction mixture to facilitate the reaction.", "Step 3: Stir the reaction mixture at room temperature for several hours.", "Step 4: Quench the reaction by adding water and extract the product with dichloromethane.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product, tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate." ] } | |
CAS RN |
1341080-55-4 |
Product Name |
tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate |
Molecular Formula |
C10H22N2O2 |
Molecular Weight |
202.3 |
Purity |
95 |
Origin of Product |
United States |
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